![molecular formula C14H18N2O4S B4260204 methyl (2R*,4S*)-4-hydroxy-1-[(pyridin-2-ylthio)acetyl]piperidine-2-carboxylate](/img/structure/B4260204.png)
methyl (2R*,4S*)-4-hydroxy-1-[(pyridin-2-ylthio)acetyl]piperidine-2-carboxylate
Overview
Description
Methyl (2R*,4S*)-4-hydroxy-1-[(pyridin-2-ylthio)acetyl]piperidine-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is known for its ability to modulate various biological processes, making it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of Methyl (2R*,4S*)-4-hydroxy-1-[(pyridin-2-ylthio)acetyl]piperidine-2-carboxylate is not fully understood. However, it is believed to act by modulating various biological processes, including the immune system, oxidative stress, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. This compound has also been shown to have anti-tumor properties by inducing apoptosis in cancer cells. In addition, it has been shown to improve cognitive function by enhancing synaptic plasticity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl (2R*,4S*)-4-hydroxy-1-[(pyridin-2-ylthio)acetyl]piperidine-2-carboxylate in lab experiments is its ability to modulate various biological processes. This makes it an attractive candidate for drug development. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on Methyl (2R*,4S*)-4-hydroxy-1-[(pyridin-2-ylthio)acetyl]piperidine-2-carboxylate. One direction is to further investigate its anti-inflammatory properties and its potential as a treatment for inflammatory diseases. Another direction is to explore its anti-tumor properties and its potential as a cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
Methyl (2R*,4S*)-4-hydroxy-1-[(pyridin-2-ylthio)acetyl]piperidine-2-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. In addition, this compound has been studied for its ability to modulate the immune system and improve cognitive function.
Properties
IUPAC Name |
methyl (2R,4S)-4-hydroxy-1-(2-pyridin-2-ylsulfanylacetyl)piperidine-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4S/c1-20-14(19)11-8-10(17)5-7-16(11)13(18)9-21-12-4-2-3-6-15-12/h2-4,6,10-11,17H,5,7-9H2,1H3/t10-,11+/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHAXGSAGOPKZAB-WDEREUQCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CCN1C(=O)CSC2=CC=CC=N2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@H]1C[C@H](CCN1C(=O)CSC2=CC=CC=N2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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